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Compound of Interest

2,2-Dimethyl-2,3-dihydro-1-
Compound Name:
benzofuran-7-carbaldehyde

Cat. No.: B1306214

An In-Depth Technical Guide to 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-carbaldehyde

This technical guide provides a comprehensive overview of 2,2-Dimethyl-2,3-dihydro-1-
benzofuran-7-carbaldehyde, a heterocyclic organic compound of interest to researchers and
professionals in drug development. The document details its chemical properties, potential
synthesis, and the broader biological context of the dihydrobenzofuran scaffold.

Chemical Identity and Properties

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-carbaldehyde is an aromatic compound featuring
a dihydrobenzofuran core substituted with two methyl groups and a carbaldehyde (formyl)
group.[1][2] Its chemical formula is C11H1202.[1][2]

Table 1: Physicochemical Properties[1]
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Property Value

Molecular Formula C11H1202

Molecular Weight 176.21 g/mol

Exact Mass 176.083729621 Da

IUPAC Name 2,2-dimethyl-3H-1-benzofuran-7-carbaldehyde
CAS Number 38002-88-9

Canonical SMILES CC1(CC2=C(01)C(=CC=C2)C=0)C

InChl Key HGKYVFOYQUSRQN-UHFFFAOYSA-N
Hydrogen Bond Acceptor Count 2

| Rotatable Bond Count | 1 |

Synthesis and Experimental Protocols

The synthesis of 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-carbaldehyde can be envisioned
from its corresponding alcohol precursor, 2,3-dihydro-2,2-dimethyl-7-benzofuranol (also known
as carbofuran phenol).[3] The synthesis of this precursor is well-documented, often starting
from materials like catechol or 2-hydroxyacetophenone.[4]

Proposed Synthesis Workflow

A plausible synthetic route involves the oxidation of 2,3-dihydro-2,2-dimethyl-7-benzofuranol.
This is a standard transformation in organic chemistry.
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Precursor Synthesis

2-Hydroxyacetophenone

Multi-step process
e.g., via methallyl ether)

2,3-dihydro-2,2-dimethyl-7-benzofuranol
(Carbofuran Phenol)

Oxidizing Agent

2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-carbaldehyde

2,3-Dihydrobenzofuran Scaffold

CB2 Agonist
(Neuropathic Pain)

Anticancer

(Anti-inflammatory) Antimicrobial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1306214?utm_src=pdf-body-img
https://www.benchchem.com/product/b1306214?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. 2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-carbaldehyde | C11H1202 | CID 2795471 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 2. scbt.com [scht.com]

e 3. 2,3-Dihydro-2,2-dimethyl-7-benzofuranol | C10H1202 | CID 15278 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4.US3419579A - Synthesis of 2,3-dihydro-2,2-dimethyl-7-benzofuranol - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-carbaldehyde
chemical formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306214#2-2-dimethyl-2-3-dihydro-1-benzofuran-7-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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